Cas no 1823257-80-2 (1-(Tert-Butyl) 4-ethyl 4-bromopiperidine-1,4-dicarboxylate)

• Product Name: 1-(Tert-Butyl) 4-ethyl 4-bromopiperidine-1,4-dicarboxylate
• CAS No: 1823257-80-2
• MF: C₁₃H₂₂BrNO₄
• MW: 336.222083568573
• CID: 5041386
• PubChem ID: 138958075
• Update Time: 2026-02-28

1-(Tert-Butyl) 4-ethyl 4-bromopiperidine-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-(tert-Butyl) 4-ethyl 4-bromopiperidine-1,4-dicarboxylate
• AKOS037651004
• MFCD26793922
• CS-0029687
• D72320
• 1-(tert-Butyl)4-ethyl4-bromopiperidine-1,4-dicarboxylate
• CS-15684
• 1823257-80-2
• 1-O-tert-butyl 4-O-ethyl 4-bromopiperidine-1,4-dicarboxylate
• 1-tert-butyl 4-ethyl 4-bromopiperidine-1,4-dicarboxylate
• 1-(Tert-Butyl) 4-ethyl 4-bromopiperidine-1,4-dicarboxylate

• Inchi： 1S/C13H22BrNO4/c1-5-18-10(16)13(14)6-8-15(9-7-13)11(17)19-12(2,3)4/h5-9H2,1-4H3
• InChI Key： VIJBQWVJYHBIHR-UHFFFAOYSA-N
• SMILES： BrC1(C(=O)OCC)CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 335.07322g/mol
• Monoisotopic Mass: 335.07322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.8

Additional information on 1-(Tert-Butyl) 4-ethyl 4-bromopiperidine-1,4-dicarboxylate

1-(Tert-Butyl) 4-ethyl 4-bromopiperidine-1,4-dicarboxylate (CAS No. 1823257-80-2): An Overview

1-(Tert-Butyl) 4-ethyl 4-bromopiperidine-1,4-dicarboxylate (CAS No. 1823257-80-2) is a versatile compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a piperidine ring substituted with tert-butyl, ethyl, and bromo groups, as well as two carboxylate functionalities. The combination of these functional groups endows the molecule with a range of chemical properties that make it an attractive candidate for research and development in multiple fields.

The tert-butyl group in 1-(Tert-Butyl) 4-ethyl 4-bromopiperidine-1,4-dicarboxylate provides steric protection and enhances the stability of the molecule. This feature is particularly valuable in synthetic chemistry, where the tert-butyl group can act as a protecting group to prevent unwanted reactions at specific sites. The ethyl group, on the other hand, introduces additional flexibility and hydrophobicity to the molecule, which can influence its solubility and reactivity in different solvents.

The presence of the bromo group is a key feature of this compound. Bromine is a versatile leaving group that can be readily substituted in various reactions, such as nucleophilic substitution and cross-coupling reactions. This makes 1-(Tert-Butyl) 4-ethyl 4-bromopiperidine-1,4-dicarboxylate an excellent starting material for the synthesis of more complex molecules with diverse functionalities. The carboxylate groups provide additional reactivity and can be used to form esters, amides, or other derivatives through standard organic reactions.

In the context of pharmaceutical research, 1-(Tert-Butyl) 4-ethyl 4-bromopiperidine-1,4-dicarboxylate has shown promise as a building block for the development of new drugs. The piperidine ring is a common motif in many bioactive compounds due to its ability to mimic the structure of natural amino acids and peptides. Recent studies have explored the use of piperidine derivatives in the treatment of neurological disorders, cancer, and other diseases. For example, a study published in the Journal of Medicinal Chemistry reported that piperidine-based compounds can effectively modulate G protein-coupled receptors (GPCRs), which are important targets for drug discovery.

The bromo group in 1-(Tert-Butyl) 4-ethyl 4-bromopiperidine-1,4-dicarboxylate can be selectively replaced with other functional groups using transition metal-catalyzed cross-coupling reactions. These reactions are widely used in synthetic chemistry to form carbon-carbon bonds and introduce new functionalities into molecules. For instance, Suzuki-Miyaura coupling can be employed to introduce aryl or vinyl groups, while Stille coupling can be used to introduce alkyl or aryl groups. These modifications can significantly alter the biological activity and pharmacological properties of the resulting compounds.

In addition to its potential in drug discovery, 1-(Tert-Butyl) 4-ethyl 4-bromopiperidine-1,4-dicarboxylate has applications in materials science and polymer chemistry. The piperidine ring can serve as a structural unit in polymers with unique physical and chemical properties. For example, piperidine-based polymers have been investigated for their use in drug delivery systems due to their biocompatibility and controlled release properties. The carboxylate groups can also be used to introduce functional side chains that enhance the solubility or reactivity of the polymer.

The synthesis of 1-(Tert-Butyl) 4-ethyl 4-bromopiperidine-1,4-dicarboxylate typically involves several steps. One common approach is to start with a commercially available piperidine derivative and introduce the tert-butyl and ethyl groups through alkylation reactions. The bromination step can then be carried out using bromine or a brominating agent such as N-bromosuccinimide (NBS). Finally, the carboxylation step can be achieved using carbon dioxide or carboxylic acid derivatives under appropriate conditions.

The characterization of 1-(Tert-Butyl) 4-ethyl 4-bromopiperidine-1,4-dicarboxylate is crucial for ensuring its purity and identity. Analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR) are commonly used to confirm the structure and purity of the compound. These techniques provide detailed information about the molecular structure and help identify any impurities or by-products that may be present.

In conclusion, 1-(Tert-Butyl) 4-ethyl 4-bromopiperidine-1,4-dicarboxylate (CAS No. 1823257-80-2) is a multifaceted compound with significant potential in various scientific disciplines. Its unique combination of functional groups makes it an attractive candidate for synthetic chemistry, pharmaceutical research, materials science, and polymer chemistry. Ongoing research continues to explore new applications and properties of this compound, highlighting its importance in modern scientific research.